Cas no 68-04-2 (Sodium citrate)

Sodium citrate is a versatile, tribasic salt of citric acid, offering excellent buffering capacity and pH control in aqueous solutions. Its key advantages include high solubility, low toxicity, and biocompatibility, making it suitable for use in various applications, such as food processing, pharmaceuticals, and personal care products.
Sodium citrate structure
Sodium citrate structure
Product name:Sodium citrate
CAS No:68-04-2
MF:C6H5Na3O7
MW:258.069015264511
MDL:MFCD00012462
CID:33876
PubChem ID:24899674

Sodium citrate Chemical and Physical Properties

Names and Identifiers

    • Sodium 2-hydroxypropane-1,2,3-tricarboxylate
    • anhydrous Sodium Citrate
    • trisodium 2-hydroxypropane-1,2,3-tricarboxylate anhydrous
    • Sodium citrate
    • trisodium citrate anhydrous
    • Trisodium citrate dihydrate
    • Citric acid trisodium salt
    • anhydrous trisodium citrate
    • citnatin
    • citreme
    • Citric acid
    • Citric acid 3Na
    • citrosodina
    • citrosodine
    • citrosodna
    • FEMA 3026
    • Na3-citrate
    • natrocitral
    • Sodium citrate, anhydrous
    • Trisodium citrate
    • 2-Hydroxy-1,2,3-propanetricarboxylic acid trisodium salt
    • Sodium citrate anhydrous
    • Trisodium citrate, anhydrous
    • Citric acid, trisodium salt
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, trisodium salt
    • FEMA No. 3026
    • Sodium citrate (Na3C6H5O7)
    • RS7A450LGA
    • SODIUM CITRATE [MI]
    • AC-15008
    • D05855
    • INS NO.331(III)
    • sodium (iii) citrate
    • sodium citrate salt
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, sodium salt
    • Citric acid sodium salt anhydrous
    • SODIUM CITRATE (USP-RS)
    • 8055-55-8
    • EINECS 242-734-6
    • D77308
    • Natrii citras
    • FEMA NO. 3026, ANHYDROUS-
    • CCRIS 3293
    • Pneucid
    • ANHYDROUS TRISODIUM CITRATE [USP MONOGRAPH]
    • CHEMBL1355
    • NATRII CITRAS [WHO-IP LATIN]
    • E 331
    • SODIUM CITRATE (II)
    • trisodium;2-hydroxypropane-1,2,3-tricarboxylate
    • E-331(III)
    • Citric acid trisodium salt, anhydrous, >=98% (GC)
    • C6H5Na3O7
    • Citric acid trisodium salt, Vetec(TM) reagent grade, 98%
    • trisodium-citrate
    • tri-sodium citrate
    • HSDB 5201
    • AKOS015915009
    • SODIUM CITRATE,ANHYDROUS [VANDF]
    • Oracit
    • MFCD00012462
    • J-520101
    • Sodium 2-hydroxy-1,2,3-propanetricarboxylate
    • 1Q73Q2JULR
    • CITRIC ACID, SODIUM SALT
    • EC 242-734-6
    • SODIUM CITRATE, ANHYDROUS [WHO-IP]
    • Anticoagulant Sodium Citrate
    • Sodium citrate dihydrate USP Fine Granular
    • Citric acid trisodium salt, 99%
    • Bicitra
    • SODIUM CITRATE [WHO-IP]
    • DB09154
    • SODIUM CITRATE (USP IMPURITY)
    • trisodium 2-hydroxypropane-1,2,3-tricarboxylate
    • SODIUM CITRATE, UNSPECIFIED FORM
    • EC 200-675-3
    • SODIUM CITRATE ANHYDROUS [HSDB]
    • 2-Hydroxy-1,2,3-propanetricarboxylic acid, trisodium salt
    • UNII-68538UP9SE
    • ANHYDROUS TRISODIUM CITRATE [II]
    • Sodium citrate (USP)
    • Sodium citrate,anhydrous
    • Q409728
    • NS00077225
    • EN300-74572
    • CHEBI:53258
    • Albright's Solution
    • Natrii citras, dehydrate
    • DTXSID2026363
    • E331
    • Modified Shohl's Solution
    • 994-36-5
    • EINECS 200-675-3
    • EINECS 213-618-2
    • SODIUM CITRATE, UNSPECIFIED
    • Citrate Concentrated Solution
    • UNII-RS7A450LGA
    • INS-331(III)
    • Trisodium 2-hydroxy-1,2,3-propanetricarboxylate
    • Sodium citrate hydrous
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, sodium salt (1:3)
    • FT01206
    • MDL: MFCD00012462
    • Inchi: 1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
    • InChI Key: HRXKRNGNAMMEHJ-UHFFFAOYSA-K
    • SMILES: [Na+].[Na+].[Na+].O([H])C(C(=O)[O-])(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-]

Computed Properties

  • Exact Mass: 257.97300
  • Monoisotopic Mass: 257.972837
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141
  • Topological Polar Surface Area: 141
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless crystals or white granular powder
  • Density: 1.008 g/mL at 20 °C
  • Melting Point: 300°C
  • Boiling Point: 309.6°C at 760 mmHg
  • Flash Point: 155.2°C
  • PH: 7.0-8.0
  • Solubility: Soluble in water.
  • Water Partition Coefficient: Soluble in water.
  • PSA: 140.62000
  • LogP: -5.25260
  • Color/Form: 4 % (w/v)
  • Sensitiveness: Hygroscopic
  • FEMA: 3026 | SODIUM CITRATE
  • Solubility: Soluble in water and glycerol, insoluble in ethanol

Sodium citrate Security Information

Sodium citrate Customs Data

  • Customs Data:

    China Customs Code:

    2918150000

    Overview:

    2918150000. Citrate and citrate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:4ABxy(Export license,Customs clearance form for Inbound Goods,Customs clearance form for outbound goods export license(processing trade),Export license(Small border trade)). MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    4.Export license
    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods
    x.Export license(processing trade)
    y.Export license(Small border trade)

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    N.Export commodity inspection

    Summary:

    2918150000. other salts and esters of citric acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:4ABXY(export license,certificate of inspection for goods inward,certificate of inspection for goods outwardexport license(processing trade),export license(border small volume trade)). MFN tariff:6.5%. General tariff:30.0%

Sodium citrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-74572-5.0g
trisodium 2-hydroxypropane-1,2,3-tricarboxylate
68-04-2 95%
5g
$66.0 2023-05-24
Cooke Chemical
BD7706431-25g
Sodium citrate
68-04-2 98%
25g
RMB 24.00 2025-02-20
abcr
AB255639-1 kg
Trisodium citrate, anhydrous, 99%; .
68-04-2 99%
1 kg
€120.60 2023-07-20
Ambeed
A223160-500g
Sodium citrate
68-04-2 98+%
500g
$29.00 2021-07-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
45556-250g
Trisodium citrate, anhydrous, 99%
68-04-2 99%
250g
¥305.00 2023-04-13
TRC
S655008-500g
Sodium Citrate
68-04-2
500g
$ 178.00 2023-09-06
Ambeed
A223160-1kg
Sodium citrate
68-04-2 98+%
1kg
$37.00 2021-07-07
Ambeed
A223160-25g
Sodium citrate
68-04-2 98+%
25g
$6.00 2021-07-07
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S67462-100g
Citric acid trisodium salt
68-04-2 98%
100g
¥50.00 2021-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci8448-500g
Sodium citrate
68-04-2 98%
500g
¥492.00 2023-09-09

Sodium citrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:68-04-2)Sodium citrate
Order Number:LE2328
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:68-04-2)Trisodium citrate dihydrate
Order Number:LE18545
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:68-04-2)Sodium citrate
Order Number:A1204678
Stock Status:in Stock
Quantity:5kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):222.0

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